Cas no 51807-88-6 ((5-amino-1,2,4-oxadiazol-3-yl)(4-nitrophenyl)methanol)

• Product Name: (5-amino-1,2,4-oxadiazol-3-yl)(4-nitrophenyl)methanol
• CAS No: 51807-88-6
• MF: C₉H₈N₄O₄
• MW: 236.1842212677
• CID: 1577531
• PubChem ID: 3040215
• Update Time: 2025-04-21

(5-amino-1,2,4-oxadiazol-3-yl)(4-nitrophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-amino-1,2,4-oxadiazol-3-yl)(4-nitrophenyl)methanol
• (5-amino-1,2,4-oxadiazol-3-yl)-(4-nitrophenyl)methanol
• BRN 0819501
• 5-Amino-alpha-(4-nitrophenyl)-1,2,4-oxadiazole-3-methanol
• 1,2,4-Oxadiazole-3-methanol, 5-amino-alpha-(4-nitrophenyl)-
• DTXSID20966139
• (5-Imino-2,5-dihydro-1,2,4-oxadiazol-3-yl)(4-nitrophenyl)methanol
• 51807-88-6

• Inchi： 1S/C9H8N4O4/c10-9-11-8(12-17-9)7(14)5-1-3-6(4-2-5)13(15)16/h1-4,7,14H,(H2,10,11,12)
• InChI Key： HUWDMAXPQDDUFG-UHFFFAOYSA-N
• SMILES： OC(C1=NOC(N)=N1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.05464
• Monoisotopic Mass: 236.05455475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 128.31